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This technical support center provides troubleshooting guidance and frequently asked
guestions for researchers, scientists, and drug development professionals utilizing the ML 400
high-performance computing environment for their machine learning experiments.

Frequently Asked Questions (FAQS)

Q1: My training job is running much slower than expected. What are the common causes?

Al: Slow training times can stem from several factors. The most common culprits are 1/0
bottlenecks, inefficient data preprocessing, and suboptimal resource allocation.[1][2] Ensure
your data pipelines are optimized to feed data to the GPUs efficiently.[1] Consider using
specialized hardware like GPUs or TPUs for deep learning models to accelerate training.[3]
Additionally, review your code for any non-essential computations that could be removed.

Q2: How can | monitor the resource utilization of my jobs on the ML 4007

A2: The ML 400 environment provides built-in monitoring tools to track resource usage. You
can utilize these tools to profile system resources such as CPU and GPU utilization, memory
consumption, and 1/O bottlenecks.[4] Regularly monitoring your jobs can help identify
performance issues early and ensure efficient use of allocated resources.[4][5]

Q3: My job failed with an "out of memory" error. How can | resolve this?
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A3: "Out of memory" errors typically occur when your model, data, or intermediate
computations exceed the available memory on the assigned compute node. To address this,
you can try reducing the batch size of your training data. If that doesn't resolve the issue,
consider techniques like model quantization or pruning to reduce the model's memory footprint
without a significant loss in accuracy.[3][6] For large models, explore options for distributed
training across multiple nodes.

Q4: What are the best practices for managing dependencies in my ML 400 environment?

A4: To avoid conflicts and ensure reproducibility, it is crucial to manage your software
dependencies effectively. Use virtual environments (e.g., Conda, venv) to isolate project-
specific dependencies. This prevents conflicts between different versions of the same library
required by various projects.[7][8] For containerized workflows, ensure your Docker images
specify exact versions of all required packages.

Q5: My job is stuck in the queue and not starting. What should | do?

A5: Jobs can remain in the queue for several reasons, including high system load or issues
with the cluster.[9][10] First, check the status of the ML 400 cluster for any reported outages or
maintenance. If the system is operational, review your job submission script for any errors in
resource requests. If the issue persists, contact the ML 400 support team for assistance.

Troubleshooting Guides
Troubleshooting Low GPU Utilization

Low GPU utilization during training is a common indicator of a performance bottleneck
elsewhere in your workflow.[2][11][12] This guide provides a step-by-step approach to
identifying and resolving the root cause.

Step 1: Profile Your Training Job

Use the ML 400's profiling tools to gather detailed performance data.[4] Key metrics to analyze
include:

o GPU Utilization: The percentage of time the GPU is actively processing computations.

o CPU Utilization: High CPU usage might indicate a bottleneck in data preprocessing.
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 1/O Wait Time: Significant time spent waiting for data from storage.

e Memory Usage: Monitor for excessive memory swapping.

Step 2: Analyze the Profiling Data

Metric

Indication of a Bottleneck

Potential Solution

Low GPU Utilization

The GPU is idle for significant

periods.

Optimize the data pipeline,
increase batch size, or check

for inefficient code.

High CPU Utilization

The CPU is overwhelmed with
data augmentation or

preprocessing.

Offload data augmentation to
the GPU, pre-process data
offline, or use more efficient

data loading libraries.

High 1/0O Wait Time

The training process is waiting
for data to be read from

storage.

Use a faster storage tier, pre-
fetch data into memory, or use

a more efficient data format.

Step 3: Implement and Test Solutions

Based on your analysis, implement the suggested solutions and re-run your profiling tools to

assess the impact. Iterate on this process until you achieve satisfactory GPU utilization.

Resolving "Out of Memory" Errors

This guide outlines a systematic approach to diagnosing and fixing memory-related job failures.

Experimental Protocol:

o Baseline Memory Profile: Run your training job with a small, representative subset of your

data and profile its memory usage. This will establish a baseline memory footprint.

e Incremental Scaling: Gradually increase the input data size or model complexity while

continuously monitoring memory usage. Note the point at which the "out of memory" error

occurs.
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» Apply Mitigation Strategies: Implement one or more of the solutions outlined in the table

below.

o Re-evaluate: After applying a solution, repeat the incremental scaling experiment to verify

that the memory issue is resolved.

Memory Optimization Strategies:

Strategy

Description

When to Use

Reduce Batch Size

Decrease the number of
samples processed in each

training iteration.

A quick and often effective first
step for any "out of memory"

error.

Model Quantization

Reduce the precision of the
model's weights (e.g., from 32-
bit to 16-bit floating point).[6]

When memory savings are
needed with minimal impact on

model accuracy.

Gradient Accumulation

Accumulate gradients over
several smaller batches before

performing a weight update.

When a large effective batch
size is required but memory
constraints prevent a large
actual batch size.

Selective Recomputation

Recompute certain activations
during the backward pass
instead of storing them in

memory.[13]

For very large models where
storing all activations is
infeasible.

Visualizations
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Caption: A general workflow for troubleshooting performance issues in the ML 400
environment.
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Caption: A simplified signaling pathway for an ML-driven drug discovery experiment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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